Tert-butyl 2-(2-aminoethoxy)acetate

• IUPAC Name: tert-butyl 2-(2-aminoethoxy)acetate
• InChI: InChI=1S/C8H17NO3/c1-8(2,3)12-7(10)6-11-5-4-9/h4-6,9H2,1-3H3
• InChI Key: OTVFRZJXVQDULI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)COCCN
• Molecular Formula: C8H17NO3
• Molecular Weight: 175.23 g/mol
• CAS RN: 1155811-37-2

Description

Tert-butyl 2-(2-aminoethoxy)acetate is a chemical compound with a molecular weight of 175.23. It is used as a key precursor for the total synthesis of tyroscherin and photo-activatable tyroscherin-based affinity reagent used for identification of tyroscherin binding proteins.

Synthesis Analysis

The synthesis of Tert-butyl 2-(2-aminoethoxy)acetate involves several steps. The protected amine can be deprotected under mild acidic conditions. The bromide (Br) is a very good leaving group for nucleophilic substitution reactions.

Molecular Structure Analysis

The linear formula of Tert-butyl 2-(2-aminoethoxy)acetate is C8H17NO3. The InChI code is 1S/2C8H17NO3.C2H2O4/c21-8(2,3)12-7(10)6-11-5-4-9;3-1(4)2(5)6/h24-6,9H2,1-3H3; (H,3,4) (H,5,6).

Chemical Reactions Analysis

The bromide (Br) in Tert-butyl 2-(2-aminoethoxy)acetate is a very good leaving group for nucleophilic substitution reactions. The hydrophilic PEG spacer increases solubility in aqueous media.

Physical And Chemical Properties Analysis

Tert-butyl 2-(2-aminoethoxy)acetate has a predicted density of 1.026±0.06 g/cm3 and a predicted boiling point of 297.4±20.0 °C.

Scientific Research Applications

Pharmaceutical Synthesis

Tert-butyl 2-(2-aminoethoxy)acetate is often used as an intermediate in the synthesis of various pharmaceutical compounds. Its structure allows for the introduction of amino and ester functionalities, which are crucial in the development of drugs targeting specific biological pathways. .

Chemical Biology

In chemical biology, Tert-butyl 2-(2-aminoethoxy)acetate serves as a building block for the synthesis of small molecules that can probe biological systems. Researchers use it to design molecules that can interact with proteins, nucleic acids, and other biomolecules, helping to elucidate their functions and interactions. .

Material Science

This compound is also utilized in material science for the development of novel polymers and materials. Its unique chemical properties allow it to be incorporated into polymer backbones, enhancing the material’s mechanical properties, thermal stability, and resistance to degradation. .

Organic Synthesis

In organic synthesis, Tert-butyl 2-(2-aminoethoxy)acetate is a versatile reagent. It can be used in the formation of carbon-nitrogen bonds, which are essential in the synthesis of a wide range of organic compounds. .

Bioconjugation

Bioconjugation involves the covalent attachment of biomolecules to other molecules, such as drugs or imaging agents. Tert-butyl 2-(2-aminoethoxy)acetate can be used to introduce functional groups that facilitate these conjugations. .

Analytical Chemistry

In analytical chemistry, this compound can be used as a standard or a reagent in various analytical techniques. Its well-defined chemical properties make it suitable for use in chromatography, mass spectrometry, and other analytical methods. This helps in the accurate quantification and identification of substances in complex mixtures.

Sigma-AldrichScochem TechnologyBiosynth

Mechanism of Action

Tert-butyl 2-(2-aminoethoxy)acetate is generally used as a molecular spacer/linker. It is used in the synthesis of biotinylated HaloLigands to prepare quantum dot adducts for HaloTag protein-mediated specific labeling of live cells.

Safety and Hazards

Tert-butyl 2-(2-aminoethoxy)acetate is considered hazardous. It may cause respiratory irritation and drowsiness or dizziness. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

Tert-butyl 2-(2-aminoethoxy)acetate has potential applications in the field of medicinal chemistry due to its role in the synthesis of peptoids with side-chain and backbone diversity. It can also be used in the synthesis of PROTACs.